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Compound of Interest

Compound Name: Phenylglyoxylic Acid-d5

Cat. No.: B565220 Get Quote

Technical Guide: Safe Handling of
Phenylglyoxylic Acid-d5
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data and detailed handling precautions for

Phenylglyoxylic Acid-d5 (CAS No: 1217089-53-6). This deuterated analog of Phenylglyoxylic

acid is primarily utilized as an internal standard in biomedical and toxicological research,

particularly as a biomarker for exposure to compounds like ethylbenzene and styrene.[1] While

deuterated compounds are generally considered non-radioactive and safe for laboratory use,

the inherent chemical properties of the parent molecule dictate the necessary safety and

handling protocols.[2]

Chemical and Physical Properties
The following table summarizes the key physical and chemical properties of Phenylglyoxylic
Acid-d5 and its non-deuterated form for comparison.
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Property Phenylglyoxylic Acid-d5 Phenylglyoxylic Acid

CAS Number 1217089-53-6[1][3] 611-73-4[4]

Molecular Formula C₈HD₅O₃[1][3] C₈H₆O₃[5]

Molecular Weight 155.16 g/mol [1][3] 150.13 g/mol [6]

Appearance Light Yellowish Beige Solid[7] Off-white Solid[4][5]

Melting Point 62-64 °C[1] 60 - 69 °C[4]

Boiling Point
258.6 ± 13.0 °C at 760

mmHg[1]
No data available

Density 1.3 ± 0.1 g/cm³[1] No data available

Flash Point 124.4 ± 16.3 °C[1] No data available

Storage Temperature 2-8°C Refrigerator[7]

No specific recommendation,

but cool, dry, well-ventilated

place is advised.[5]

Hazard Identification and Classification
While a specific Safety Data Sheet (SDS) for Phenylglyoxylic Acid-d5 is not readily available,

the hazard profile is expected to be analogous to that of Phenylglyoxylic acid. The primary

hazards are associated with irritation to the skin, eyes, and respiratory system.[5][8]

GHS Classification (based on Phenylglyoxylic Acid):

Skin Corrosion/Irritation: Category 2 (Causes skin irritation)[6][8]

Serious Eye Damage/Eye Irritation: Category 2 (Causes serious eye irritation)[6][8]

Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory

irritation)[6][8]

Hazard Statements:

H315: Causes skin irritation.[5][6]
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H319: Causes serious eye irritation.[6]

H335: May cause respiratory irritation.[6]

Signal Word: Warning[5]

Toxicological Information
The toxicological properties of Phenylglyoxylic Acid-d5 have not been fully investigated.[4][8]

However, studies on the non-deuterated Phenylglyoxylic acid in rats indicated that at high

doses administered orally over three months, there was an increase in relative kidney weight.

[9] Minor changes in the peripheral nerve myelin sheath and electroretinography were also

observed in the highest dose group.[9] There were no gross signs of toxicity or changes in

neurobehavior observed.[9]

Experimental Protocols for Safe Handling
Adherence to strict safety protocols is essential when handling Phenylglyoxylic Acid-d5.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles that comply with EN166 standards.[4]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat to

prevent skin exposure.[4]

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection is not typically required. If dust is generated, use a NIOSH/MSHA-approved

respirator.[5][8]

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling

the solid form to avoid dust inhalation.[10]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[4]
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Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing.[5] Do not breathe dust.[8] Wash hands

thoroughly after handling.[4]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[5]

Recommended storage is at 2-8°C.[7] Keep away from incompatible materials such as

strong oxidizing agents, strong acids, and strong bases.[4]

First-Aid Measures
Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes.[4][8] Seek immediate medical attention.

Skin Contact: Wash off immediately with plenty of soap and water while removing all

contaminated clothing and shoes.[8]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen.[4][8]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and drink plenty of water.[4][8]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required.[4]

Spill Containment and Cleanup: Sweep up and shovel into a suitable container for disposal.

Avoid generating dust.[4]

Disposal Considerations
Dispose of this chemical in accordance with federal, state, and local regulations. Chemical

waste generators must determine whether a discarded chemical is classified as a hazardous

waste.[4]
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Workflow for Safe Handling of Phenylglyoxylic Acid-
d5
The following diagram illustrates the logical workflow for the safe handling of Phenylglyoxylic
Acid-d5 in a research setting.
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Caption: Logical workflow for the safe handling of Phenylglyoxylic Acid-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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